Cas no 945612-58-8 (2-bromo-1-4-methoxy-3-(propan-2-yloxy)phenylethan-1-one)

• Product Name: 2-bromo-1-4-methoxy-3-(propan-2-yloxy)phenylethan-1-one
• CAS No: 945612-58-8
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 6566207
• PubChem ID: 119094832
• Update Time: 2025-06-09

2-bromo-1-4-methoxy-3-(propan-2-yloxy)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-4-methoxy-3-(propan-2-yloxy)phenylethan-1-one
• Ethanone, 2-bromo-1-[4-methoxy-3-(1-methylethoxy)phenyl]-
• 2-BROMO-1-(3-ISOPROPOXY-4-METHOXYPHENYL)ETHANONE

• Inchi： 1S/C12H15BrO3/c1-8(2)16-12-6-9(10(14)7-13)4-5-11(12)15-3/h4-6,8H,7H2,1-3H3
• InChI Key： QQXPFRSHZAMRFR-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OC)C(OC(C)C)=C1)CBr

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 348.5±27.0 °C(Predicted)

Additional information on 2-bromo-1-4-methoxy-3-(propan-2-yloxy)phenylethan-1-one

Chemical Profile of 2-bromo-1-4-methoxy-3-(propan-2-yloxy)phenylethan-1-one (CAS No. 945612-58-8)

The compound 2-bromo-1-4-methoxy-3-(propan-2-yloxy)phenylethan-1-one (CAS No. 945612-58-8) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and synthesis of novel bioactive molecules. This compound, characterized by its intricate aromatic and aliphatic substituents, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural motif, featuring a brominated phenyl ring interlinked with methoxy and propyl ether functionalities, provides a versatile scaffold for further chemical manipulation and biological evaluation.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of aryl esters and their derivatives in the development of therapeutic agents. The presence of an ethanone moiety in 2-bromo-1-4-methoxy-3-(propan-2-yloxy)phenylethan-1-one introduces a reactive site that can be exploited for various synthetic transformations, including condensation reactions with amines or nucleophiles to yield more complex structures. This flexibility makes the compound a valuable intermediate in the synthesis of potential drug candidates targeting neurological and inflammatory disorders.

The bromo substituent at the ortho position relative to the methoxy group is particularly noteworthy, as it serves as a handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many pharmacologically active compounds. For instance, studies have demonstrated that aryl bromides bearing electron-donating groups, such as methoxy, exhibit enhanced reactivity in palladium-catalyzed couplings, facilitating the formation of diverse aryl ethers and thioethers.

Moreover, the methoxy group at position 1 of the phenyl ring contributes to the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. The propyl ether functionality at position 3 introduces an additional layer of structural complexity, potentially influencing both solubility and binding affinity to biological targets. Computational modeling studies have suggested that this substitution pattern may enhance interactions with specific protein receptors, making it an attractive scaffold for receptor-based drug design.

In the context of modern drug discovery, 2-bromo-1-4-methoxy-3-(propan-2-yloxy)phenylethan-1-one has been explored as a precursor for developing novel antimicrobial agents. The bromine atom facilitates halogenation reactions, enabling the introduction of additional halogenated side chains that can modulate antibacterial activity. Preliminary assays have indicated promising results when tested against Gram-positive bacteria, suggesting its utility in combating resistant strains through mechanisms involving disruption of bacterial cell wall synthesis or membrane integrity.

The role of propan-2-yloxy (isopropyl ether) in enhancing pharmacokinetic properties has also been investigated. This group contributes to molecular flexibility and can influence both passive diffusion across biological membranes and interactions with metabolic enzymes. Comparative studies have shown that compounds incorporating isopropyl ether substituents often exhibit improved bioavailability compared to their unsubstituted counterparts, a finding that aligns with current trends in medicinal chemistry toward optimizing pharmacokinetic profiles.

Advances in synthetic methodologies have further expanded the utility of 2-bromo-1-4-methoxy-3-(propan-2-yloxy)phenylethan-1-one. Transition-metal-catalyzed reactions now allow for efficient derivatization at multiple sites within the molecule, enabling rapid access to libraries of analogs for high-throughput screening. Techniques such as flow chemistry have been employed to streamline large-scale syntheses while maintaining high yields and purity standards, making this compound more accessible for industrial applications.

The intersection of organic synthesis and computational biology has also shed light on new applications for this compound. Machine learning models trained on large datasets have identified 2-bromo-1-4-methoxy-3-(propan-2-yloxy)phenylethan-1-one as a potential scaffold for kinase inhibitors due to its structural features that mimic known binding pockets. Experimental validation of these predictions has led to modifications aimed at improving selectivity against specific kinases implicated in cancer progression or inflammatory diseases.

In conclusion,2-bromo-1-4-methoxy-3-(propan-2-yloxy)phenylethanone (CAS No. 94561258) stands as a testament to the innovative approaches being employed in pharmaceutical research today. Its unique structural features offer numerous opportunities for further exploration across multiple therapeutic areas. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play a significant role in shaping future drug development strategies, contributing to advancements that improve human health outcomes worldwide.